9-Desfluoro-11-dehydroxy-9(11)-ene Triamcinolone Acetonide
9-Desfluoro-11-dehydroxy-9(11)-ene Triamcinolone Acetonide
Brand Name:
Vulcanchem
CAS No.:
5541-37-7
VCID:
VC21203356
InChI:
InChI=1S/C24H30O5/c1-21(2)28-20-12-18-16-6-5-14-11-15(26)7-9-22(14,3)17(16)8-10-23(18,4)24(20,29-21)19(27)13-25/h7-9,11,16,18,20,25H,5-6,10,12-13H2,1-4H3/t16-,18+,20-,22+,23+,24-/m1/s1
SMILES:
CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C
Molecular Formula:
C24H30O5
Molecular Weight:
398.5 g/mol
9-Desfluoro-11-dehydroxy-9(11)-ene Triamcinolone Acetonide
CAS No.: 5541-37-7
Cat. No.: VC21203356
Molecular Formula: C24H30O5
Molecular Weight: 398.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 5541-37-7 |
|---|---|
| Molecular Formula | C24H30O5 |
| Molecular Weight | 398.5 g/mol |
| IUPAC Name | (1S,2S,4R,8S,9S,13S)-8-(2-hydroxyacetyl)-6,6,9,13-tetramethyl-5,7-dioxapentacyclo[10.8.0.02,9.04,8.013,18]icosa-11,14,17-trien-16-one |
| Standard InChI | InChI=1S/C24H30O5/c1-21(2)28-20-12-18-16-6-5-14-11-15(26)7-9-22(14,3)17(16)8-10-23(18,4)24(20,29-21)19(27)13-25/h7-9,11,16,18,20,25H,5-6,10,12-13H2,1-4H3/t16-,18+,20-,22+,23+,24-/m1/s1 |
| Standard InChI Key | XTAIWNCAVBJJDD-DPOGTSLVSA-N |
| Isomeric SMILES | C[C@]12CC=C3[C@H]([C@@H]1C[C@@H]4[C@]2(OC(O4)(C)C)C(=O)CO)CCC5=CC(=O)C=C[C@@]53C |
| SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C |
| Canonical SMILES | CC1(OC2CC3C4CCC5=CC(=O)C=CC5(C4=CCC3(C2(O1)C(=O)CO)C)C)C |
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